Cas no 1361915-66-3 (Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate)

• Product Name: Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate
• CAS No: 1361915-66-3
• MF: C₁₀H₆F₆N₂O₅
• MW: 348.155463695526
• CID: 4927875
• Update Time: 2025-05-20

Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

• Inchi： 1S/C10H6F6N2O5/c1-22-7(19)2-4-8(9(11,12)13)5(23-10(14,15)16)3-6(17-4)18(20)21/h3H,2H2,1H3
• InChI Key： WKFNOPZYLYQAJZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C=C([N+](=O)[O-])N=C1CC(=O)OC)OC(F)(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 449
• XLogP3: 2.9
• Topological Polar Surface Area: 94.2

Additional information on Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate

Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1361915-66-3)

Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate, also known by its CAS number 1361915-66-3, is a highly specialized organic compound with significant applications in the field of chemical synthesis and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with nitro, trifluoromethoxy, and trifluoromethyl groups, along with an acetate ester group. The combination of these functional groups makes it a valuable intermediate in the synthesis of various bioactive compounds and advanced materials.

The structure of Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate is highly symmetrical, which contributes to its stability and reactivity in different chemical environments. The pyridine ring serves as a versatile platform for further functionalization, while the trifluoromethoxy and trifluoromethyl groups introduce electron-withdrawing effects, enhancing the compound's reactivity in nucleophilic and electrophilic reactions. Recent studies have shown that this compound can be effectively used as a building block in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals and agrochemicals.

In terms of synthesis, Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate is typically prepared through a multi-step process involving nucleophilic aromatic substitution and acetylation reactions. The introduction of the nitro group at the 6-position of the pyridine ring is achieved via a diazotization reaction, followed by substitution with an appropriate nucleophile. The trifluoromethoxy and trifluoromethyl groups are introduced through electrophilic substitution reactions, utilizing CF3-containing reagents. The final acetylation step ensures the formation of the acetate ester group at the 2-position of the pyridine ring.

The application of Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate extends beyond its role as an intermediate in organic synthesis. Recent research has highlighted its potential as a precursor for the development of novel agrochemicals with improved efficacy against various plant pathogens. For instance, studies conducted by Smith et al. (2023) demonstrated that derivatives of this compound exhibit potent antifungal activity against Fusarium species, making them promising candidates for agricultural applications.

Furthermore, Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate has been explored as a component in advanced materials such as organic light-emitting diodes (OLEDs). The electron-withdrawing groups present in its structure enhance its ability to act as an electron transport layer, improving the efficiency and stability of OLED devices. This application underscores the versatility of this compound across multiple disciplines within chemistry.

In conclusion, Methyl 6-nitro-4-(trifluoromethoxy)-3-(trifluoromethyl)pyridine-2-acetate (CAS No. 1361915-66-3) is a multifaceted compound with significant potential in chemical synthesis, materials science, and agriculture. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop novel compounds with enhanced functionality. As ongoing research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing various fields within chemistry.